Cas no 1437794-65-4 (Methyl 5-bromo-2-(cyanomethyl)benzoate)

Methyl 5-bromo-2-(cyanomethyl)benzoate structure
1437794-65-4 structure
Product Name:Methyl 5-bromo-2-(cyanomethyl)benzoate
CAS No:1437794-65-4
MF:C10H8BrNO2
MW:254.080021858215
CID:2604553
Update Time:2023-08-07

Methyl 5-bromo-2-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-bromo-2-(cyanomethyl)benzoate
    • V3281
    • Methyl 5-bromo-2-(cyanomethyl)benzoate
    • Inchi: 1S/C10H8BrNO2/c1-14-10(13)9-6-8(11)3-2-7(9)4-5-12/h2-3,6H,4H2,1H3
    • InChI Key: DOONJSGQWUACSJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CC#N)=C(C(=O)OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Topological Polar Surface Area: 50.1

Methyl 5-bromo-2-(cyanomethyl)benzoate Pricemore >>

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